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Thermal Data of Triallyl Monomers

The table below summarizes the key findings from a study on organic powders made from the precipitation

polymerization of triallyl monomers. The data for Triallyl Trimesate (TAM) and Triallyl Phosphate (TAP)

are from this single source [1]. For context, the properties of a common industrial cross-linker, Triallyl

Cyanurate (TAC), are also included from a supplier's specification sheet [2]. Please note that the data for

TAC and TAM/TAP are from different sources and were obtained under different conditions, so a direct

numerical comparison should be made with caution.

Modifier
Chemical
Formula

Key Thermal Property Experimental Context

Triallyl
Trimesate
(TAM)

Information

missing

Exothermic activity around
230°C (attributed to thermal
decomposition) [1]

TAM-grafted-tetradecane

powder, analyzed via
Pyrolysis Combustion Flow

Calorimetry [1].

Triallyl
Phosphate
(TAP)

Information

missing

Exothermic activity around
230°C (attributed to thermal
decomposition of the trialkyl

phosphate moiety) [1]

TAP-grafted-tetradecane

powder, analyzed via
Pyrolysis Combustion Flow

Calorimetry [1].
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Modifier
Chemical
Formula

Key Thermal Property Experimental Context

Triallyl
Cyanurate
(TAC)

C12H15N3O3

[2]

High thermal stability (listed as a

typical property) [2]. Melting point:
26-28°C [2].

Commercial cross-linking

agent; data from product
specification sheet [2].

Experimental Protocol from Research

The thermal data for TAM and TAP was derived using the following methodological workflow as described

in the research article:
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Start Experiment

Polymer Preparation

Radical-initiated precipitation
polymerization of monomer

in tetradecane solution

Thermochemical Analysis

Differential Scanning
Calorimetry (DSC) Thermogravimetry (TG) Pyrolysis Combustion

Flow Calorimetry (PCFC)

Data Collection

End Experiment

Formation of grafted powders
(TAM-g-tetradecane or TAP-g-tetradecane)
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Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s1520261?utm_src=pdf-custom-synthesis
https://link.springer.com/article/10.1007/s10973-010-1275-x
https://elchemy.com/product/triallyl-cyanurate-541
https://www.smolecule.com/products/b1520261#triallyl-trimesate-thermal-stability-comparison-other-modifiers
https://www.smolecule.com/products/b1520261#triallyl-trimesate-thermal-stability-comparison-other-modifiers
https://www.smolecule.com/products/b1520261#triallyl-trimesate-thermal-stability-comparison-other-modifiers
https://www.smolecule.com/products/b1520261#triallyl-trimesate-thermal-stability-comparison-other-modifiers
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1520261?utm_src=pdf-bulk
https://www.smolecule.com/products/s1520261?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s1520261?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

